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Compound of Interest

Compound Name: 3-(4-Bromophenyl)propan-1-ol

Cat. No.: B1278338

An In-depth Technical Guide on the Physical Properties of 3-(4-Bromophenyl)propan-1-ol

This technical guide provides a comprehensive overview of the physical properties, specifically
the boiling point and density, of 3-(4-Bromophenyl)propan-1-ol. It is intended for researchers,
scientists, and professionals in the field of drug development who require accurate physical
data and detailed experimental procedures.

Physical Properties of 3-(4-Bromophenyl)propan-1-
ol

3-(4-Bromophenyl)propan-1-ol is a chemical compound with the molecular formula
C9H11BrO[1]. Its physical characteristics are crucial for various applications in chemical
synthesis and pharmaceutical development.

Data Summary

The boiling point and density of 3-(4-Bromophenyl)propan-1-ol are summarized in the table
below. These values have been compiled from various chemical data sources.
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Physical Property Value Conditions Source
Boiling Point 299.932 °C at 760 mmHg [1]
299.9+15.0°C at 760 mmHg [2]

162 °C at 2.5 Torr [3]

Density 1.411 g/cm3 Not Specified [1]
1.4+0.1 g/cm3 Not Specified [2]

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard experimental methodologies for measuring the boiling

point and density of a liquid compound like 3-(4-Bromophenyl)propan-1-ol.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure[4][5][6].

Methodology: Capillary Tube Method (Thiele Tube)

This method is a common and reliable technique for determining the boiling point of a small

quantity of liquid.

e Apparatus:

[¢]

Thermometer

[¢]

o

o

[¢]

Thiele tube or an oil bath with a stirrer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)
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o Liquid for the bath (e.g., paraffin oil)

e Procedure:

[e]

A small amount of the liquid sample (a few milliliters) is placed into the small test tube[7].

o A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The entire assembly is immersed in a Thiele tube or an oil bath, making sure the liquid in
the test tube is below the level of the heating liquid[4].

o The apparatus is heated gently[4]. As the temperature rises, air trapped in the capillary
tube will escape, forming a stream of bubbles.

o Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube[4].

o The heat source is then removed, and the liquid is allowed to cool.

o The boiling point is the temperature at which the stream of bubbles stops and the liquid
begins to enter the capillary tube[4]. This temperature is recorded.

Determination of Density

Density is the mass of a substance per unit volume[8].
Methodology: Pycnometer or Graduated Cylinder Method
This method involves accurately measuring the mass of a known volume of the liquid.
e Apparatus:
o Analytical balance

o Pycnometer or a graduated cylinder
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o Thermometer

e Procedure:

o The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using
an analytical balance[9][10][11].

o A specific volume of the liquid is carefully added to the pycnometer or graduated
cylinder[8][9]. The volume should be read from the bottom of the meniscus at eye level to
avoid parallax error[9].

o The mass of the container with the liquid is then measured[9][10].

o The mass of the liquid is determined by subtracting the mass of the empty container from
the mass of the container with the liquid[10].

o The density is calculated using the formula: Density = Mass / Volume][9].
o The temperature of the liquid should be recorded as density can vary with temperature[8].

o For higher accuracy, the measurements should be repeated, and the average density
calculated[9].

Workflow Visualization

The following diagram illustrates the logical workflow for the determination and presentation of
the physical properties of a chemical compound.
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Workflow for Physical Property Determination
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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